Cas no 749875-05-6 (5-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid)
5-Chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro substituent and a trifluoromethyl group at the 5- and 6-positions, respectively—enhance its reactivity and stability, making it a valuable intermediate for constructing complex molecules. The carboxylic acid moiety allows for further functionalization, enabling its use in amide or ester formation. This compound is particularly advantageous in medicinal chemistry due to its ability to improve metabolic stability and binding affinity in target molecules. Its high purity and consistent quality ensure reliable performance in research and industrial applications.
749875-05-6 structure
Product Name:5-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid
CAS No:749875-05-6
MF:C7H3ClF3NO2
MW:225.552431344986
MDL:MFCD16658110
CID:2801037
PubChem ID:66701719
Update Time:2025-06-09
5-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-CHLORO-6-(TRIFLUOROMETHYL)NICOTINIC ACID
- 5-CHLORO-6-(TRIFLUOROMETHYL)PYRIDINE-3-CARBOXYLIC ACID
- AB71434
- 5-chloro-6-trifluoromethyl-nicotinic acid
- 6-(Trifluoromethyl)-5-chloropyridine-3-carboxylic acid
- 5-CHLORO-6-(TRIFLUOROMETHYL)PYRIDINE-3-CARBOXYLICACID
- AKOS024263016
- SCHEMBL487576
- 5-Chloro-6-(trifluoromethyl)-3-pyridinecarboxylic acid
- DTXCID201638985
- CS-0108541
- D76811
- EN300-300971
- Z1269153372
- MWGOLCJXZMSNSL-UHFFFAOYSA-N
- 749875-05-6
- DTXSID901207589
- 854-526-8
- ZEB87505
- 5-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid
-
- MDL： MFCD16658110
- Inchi： 1S/C7H3ClF3NO2/c8-4-1-3(6(13)14)2-12-5(4)7(9,10)11/h1-2H,(H,13,14)
- InChI Key： MWGOLCJXZMSNSL-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(=O)O)=CN=C1C(F)(F)F
Computed Properties
- Exact Mass: 224.9804405 g/mol
- Monoisotopic Mass: 224.9804405 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 50.2
- Molecular Weight: 225.55
5-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009360-250mg |
5-Chloro-6-(trifluoromethyl)nicotinic acid |
749875-05-6 | 95% | 250mg |
$999.60 | 2022-03-30 | |
| Alichem | A029009360-1g |
5-Chloro-6-(trifluoromethyl)nicotinic acid |
749875-05-6 | 95% | 1g |
$2730.00 | 2023-09-01 | |
| Chemenu | CM470668-1g |
5-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid |
749875-05-6 | 95%+ | 1g |
$2615 | 2023-03-05 | |
| Enamine | EN300-300971-0.05g |
5-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid |
749875-05-6 | 95.0% | 0.05g |
$516.0 | 2025-03-19 | |
| Enamine | EN300-300971-0.1g |
5-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid |
749875-05-6 | 95.0% | 0.1g |
$673.0 | 2025-03-19 | |
| Enamine | EN300-300971-0.25g |
5-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid |
749875-05-6 | 95.0% | 0.25g |
$963.0 | 2025-03-19 | |
| Enamine | EN300-300971-0.5g |
5-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid |
749875-05-6 | 95.0% | 0.5g |
$1516.0 | 2025-03-19 | |
| Enamine | EN300-300971-1.0g |
5-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid |
749875-05-6 | 95.0% | 1.0g |
$1944.0 | 2025-03-19 | |
| Enamine | EN300-300971-2.5g |
5-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid |
749875-05-6 | 95.0% | 2.5g |
$3809.0 | 2025-03-19 | |
| Enamine | EN300-300971-5.0g |
5-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid |
749875-05-6 | 95.0% | 5.0g |
$5635.0 | 2025-03-19 |
5-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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